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For Researchers, Scientists, and Drug Development Professionals

Introduction
Undecylenyl alcohol, also known as 10-undecen-1-ol, is an organic compound with the

chemical formula C₁₁H₂₂O. It is a fatty alcohol that finds applications in the fragrance industry

for its pleasant, waxy, and floral aroma.[1] In scientific research, its terminal double bond and

hydroxyl group make it a versatile starting material for various chemical syntheses. This guide

provides an in-depth overview of the core physical properties of undecylenyl alcohol, supported

by tabulated data and standardized experimental methodologies.

Chemical Identity
Identifier Value

Chemical Name 10-Undecen-1-ol

Synonyms
Undecylenyl alcohol, 10-Undecenol, Undec-10-

en-1-ol

CAS Number 112-43-6

Molecular Formula C₁₁H₂₂O

Molecular Weight 170.29 g/mol [1][2]

Chemical Structure H₂C=CH(CH₂)₉OH
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Physical Properties
The physical characteristics of undecylenyl alcohol are summarized in the tables below. These

properties are crucial for its handling, application, and use in experimental settings.

General Physical Properties
Property Value Reference

Appearance Colorless to pale yellow liquid [3]

Odor
Soapy, waxy, floral, rose

aroma
[1]

Quantitative Physical Data
Property Value Conditions Reference

Density 0.840 - 0.848 g/mL at 20 °C [1]

0.85 g/mL at 25 °C [2][4][5][6]

Boiling Point 245 - 248 °C at 760 mmHg [3][4][5][7]

132 - 133 °C at 15 mmHg [2][3][4][5]

82 °C at 0.1 mmHg [1]

Melting Point -3 °C [2][4][5][7]

2.0 - 3.0 °C at 760 mmHg [3]

Refractive Index 1.446 - 1.453 at 20 °C [1]

1.45 at 20 °C [2][4][5]

Flash Point 93.33 °C (200 °F) TCC [2][3][4][5]

110 °C (230 °F) CC [1]

Vapor Pressure 0.004 mmHg at 25 °C (estimated) [3]

logP (o/w) 3.997 (estimated) [3]
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Solubility Profile
Solvent Solubility Reference

Water Insoluble (44 mg/L at 20 °C) [1][3]

Alcohol Soluble [1][3]

Ether Miscible [2][4]

Chloroform Sparingly Soluble [2][4][5]

Methanol Slightly Soluble [2][4][5]

Experimental Protocols
The following sections detail standardized methodologies for determining the key physical

properties of liquid chemicals like undecylenyl alcohol.

Determination of Density
A standard method for determining the density of liquids is ASTM D4052 - Standard Test

Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter.[1]

This method utilizes an oscillating U-tube principle.

Apparatus: A digital density meter equipped with a thermostatically controlled oscillating U-

tube.

Procedure:

Calibrate the instrument with two reference standards of known density, such as dry air

and distilled water.

Equilibrate the sample to the measurement temperature (e.g., 20 °C or 25 °C).

Introduce a small volume of the liquid sample into the U-tube, ensuring no air bubbles are

present.

The instrument measures the oscillation period of the U-tube filled with the sample.
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The density is calculated from the oscillation period using the instrument's calibration

constants.

The measurement is repeated until a stable reading is obtained.

Determination of Boiling Point
The boiling point can be determined using a micro-boiling point method, suitable for small

sample volumes.

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating

block or oil bath, and a stirring mechanism.

Procedure:

Place a small amount (a few milliliters) of undecylenyl alcohol into the test tube.

Invert the capillary tube (sealed end up) and place it inside the test tube containing the

liquid.

Heat the apparatus slowly while stirring.

Observe the capillary tube. A slow stream of bubbles will emerge as the trapped air

expands.

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles will emerge from the capillary tube.

Remove the heat source and allow the apparatus to cool slowly.

The temperature at which the liquid is drawn into the capillary tube is recorded as the

boiling point.

For boiling points at reduced pressures, the apparatus is connected to a vacuum system with a

manometer to measure the pressure.

Determination of Melting Point
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The OECD Guideline for the Testing of Chemicals, Section 1, No. 102: Melting Point/Melting

Range provides several methods. For a substance like undecylenyl alcohol, which has a low

melting point, a capillary method with a temperature-controlled bath or block is appropriate.

Apparatus: A melting point apparatus with a heated block or bath, a thermometer, and

capillary tubes.

Procedure:

Introduce a small, dried sample of the solidified undecylenyl alcohol into a capillary tube.

Place the capillary tube in the melting point apparatus.

Heat the apparatus at a controlled rate.

Record the temperature at which the substance begins to melt and the temperature at

which it becomes completely liquid. This range is the melting range.

Determination of Refractive Index
The refractive index is typically measured using a refractometer, such as an Abbe

refractometer.

Apparatus: An Abbe refractometer with a light source and a constant temperature water bath.

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Place a few drops of undecylenyl alcohol onto the prism of the refractometer.

Circulate water from the constant temperature bath (e.g., 20 °C) through the refractometer

to maintain a stable temperature.

Adjust the refractometer to bring the dividing line between the light and dark fields into

sharp focus at the crosshairs of the eyepiece.

Read the refractive index directly from the instrument's scale.
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Determination of Flash Point
The ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester

is a common method for determining the flash point of combustible liquids.[4][8]

Apparatus: A Pensky-Martens closed-cup tester, which includes a brass test cup with a lid, a

stirring device, and an ignition source.

Procedure:

Fill the test cup with undecylenyl alcohol to the specified level.

Place the lid on the cup and begin heating and stirring at a prescribed rate.

At regular temperature intervals, apply the ignition source by dipping it into the vapor

space of the cup.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a distinct flash.

Visualizations
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point of a liquid sample.
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Caption: Workflow for Boiling Point Determination.
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This technical guide has provided a comprehensive summary of the key physical properties of

undecylenyl alcohol (CAS 112-43-6). The tabulated data offers a quick reference for

researchers, while the detailed experimental protocols, based on internationally recognized

standards, provide a foundation for the accurate and reproducible measurement of these

properties. Understanding these fundamental characteristics is essential for the safe and

effective use of undecylenyl alcohol in both industrial and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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